Cas no 85228-11-1 ((22R,23R)-2α,3α,22,23-Tetrahydroxy-B-homo-7-oxa-5α-ergost-24(28)-en-6-one)

85228-11-1 structure
Product name:(22R,23R)-2α,3α,22,23-Tetrahydroxy-B-homo-7-oxa-5α-ergost-24(28)-en-6-one
(22R,23R)-2α,3α,22,23-Tetrahydroxy-B-homo-7-oxa-5α-ergost-24(28)-en-6-one Chemical and Physical Properties
Names and Identifiers
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- (22R,23R)-2α,3α,22,23-Tetrahydroxy-B-homo-7-oxa-5α-ergost-24(28)-en-6-one
- Dolicholide
- 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-[(1S,2R,3R)-2,3-dihydroxy-1,5-dimethyl-4-methylenehexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
- (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R)-3,4-dihydroxy-6-methyl-5-methylideneheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
- 15-(2,3-dihydroxy-1,5-dimethyl-4-methylene-hexyl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
- DTXSID601318264
- (22R,23R)-2alpha,3alpha,22,23-tetrahydroxy-homo-7-oxa-5alpha-ergost-24(28)-en-6-one
- 85228-11-1
- CHEBI:166786
- 2a,3a,22R,23R-Tetrahydroxy-B-homo-7-oxa-5a-ergost-24(28)-en-6-one, 9CI
- 2-Butyl-3-methyl-Pyrazine
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- Inchi: 1S/C28H46O6/c1-13(2)14(3)23(30)24(31)15(4)27-22-21(19-12-17(29)9-10-18(19)16(5)34-27)26(33)25(32)20-8-7-11-28(20,22)6/h13,15-16,18-27,30-33H,3,7-12H2,1-2,4-6H3/t15?,16-,18+,19?,20?,21?,22?,23+,24+,25+,26-,27+,28-/m0/s1
- InChI Key: AIGSLPUVTUPLEY-MPLDYTIWSA-N
- SMILES: O1[C@H](C(C)[C@@H](O)[C@H](O)C(=C)C(C)C)C2[C@]3(C)C(CCC3)[C@@H](O)[C@@H](O)C2C2CC(=O)CC[C@]2([H])[C@@H]1C
Computed Properties
- Exact Mass: 478.329
- Monoisotopic Mass: 478.329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 796
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
- XLogP3: 4.7
(22R,23R)-2α,3α,22,23-Tetrahydroxy-B-homo-7-oxa-5α-ergost-24(28)-en-6-one Related Literature
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1. Index pages
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2. Index pages
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3. Stereoselective synthesis of the plant-growth-promoting steroids dolicholide and dolichosteroneSuguru Takatsuto,Nobuo Ikekawa J. Chem. Soc. Perkin Trans. 1 1983 2133
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J. Elks Nat. Prod. Rep. 1985 2 461
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5. Short-step stereoselective synthesis of 2α,3α,22-triacetoxy-23,24-dinor-5α-cholan-6-one: key intermediate for the preparation of 24-norbrassinolide, dolicholide and dolichosteroneBraja G. Hazra,Vandana S. Pore,Padmakar L. Joshi J. Chem. Soc. Perkin Trans. 1 1993 1819
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